(S)-tert-Butyl 1-(2-ethylbutanoyl)pyrrolidin-3-ylcarbamate

• IUPAC Name: tert-butyl N-[(3S)-1-(2-ethylbutanoyl)pyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C15H28N2O3/c1-6-11(7-2)13(18)17-9-8-12(10-17)16-14(19)20-15(3,4)5/h11-12H,6-10H2,1-5H3,(H,16,19)/t12-/m0/s1
• InChI Key: OPJCHPYRQZORKN-LBPRGKRZSA-N
• Canonical SMILES: CCC(CC)C(=O)N1CCC(C1)NC(=O)OC(C)(C)C
• Isomeric SMILES: CCC(CC)C(=O)N1CC[C@@H](C1)NC(=O)OC(C)(C)C
• Molecular Formula: C15H28N2O3
• Molecular Weight: 284.39 g/mol
• CAS No.: 1286208-35-2

Description

(S)-tert-Butyl 1-(2-ethylbutanoyl)pyrrolidin-3-ylcarbamate is a useful research compound. Its molecular formula is C15H28N2O3 and its molecular weight is 284.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Process Development

• Li et al. (2012) developed a scalable synthesis of a related compound, which is an intermediate in the manufacture of a lymphocyte function-associated antigen 1 inhibitor. This process involved efficient one-pot, two-step telescoped sequence starting from readily available materials, demonstrating the compound's utility in pharmaceutical manufacturing (Li et al., 2012).

Structural Analysis and Characteristics

• Weber et al. (1995) analyzed the structure of a similar compound, providing insights into its molecular configuration, which is crucial for understanding its interactions and potential applications in medicinal chemistry (Weber et al., 1995).
• Baillargeon et al. (2014) studied the crystal structure of a related compound, highlighting the orientation of its carbamate and amide, which is significant for its chemical properties and potential applications (Baillargeon et al., 2014).

Chemical Synthesis and Modifications

• Funabiki et al. (2008) reported on the synthesis of a related compound, demonstrating its potential for chemical modifications and applications in the synthesis of other compounds (Funabiki et al., 2008).

Role in Drug Intermediates

• Min (2010) described an efficient process for synthesizing important drug intermediates related to the compound, showcasing its relevance in pharmaceutical research and development (Min, 2010).

Antibacterial Agents

• Jain et al. (2003) explored the synthesis and biological activity of analogues of a related compound, indicating its potential as a backbone for developing new antibacterial agents (Jain et al., 2003).